7-[3-(1,3-benzodioxol-5-yl)propanoyl]-2-oxa-7-azaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 7-[3-(1,3-benzodioxol-5-yl)propanoyl]-2-oxa-7-azaspiro[4.5]decane involves intricate chemical processes. A study by Brubaker and Colley (1986) describes the synthesis of related 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes, highlighting the complexity of creating such compounds (Brubaker & Colley, 1986).
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in several studies. Wang et al. (2011) detailed the crystal structure of a related compound, demonstrating the intricate arrangement of atoms in these molecules (Wang et al., 2011).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, contributing to their diverse properties. For instance, Obniska et al. (2005) explored the chemical reactions of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.5]decane-1,3-dione, showcasing the reactivity of such structures (Obniska et al., 2005).
Physical Properties Analysis
The physical properties of these compounds are influenced by their molecular structure. Zhang et al. (2023) conducted a study on the electrophilic Halospirocyclization of N-Benzylacrylamides, providing insights into the physical characteristics of similar spirocyclic compounds (Zhang et al., 2023).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, of these compounds are a focus of various researches. Li et al. (2020) explored the synthesis of difluoroalkylated 2-azaspiro[4.5]decane derivatives, shedding light on the chemical behavior of these molecules (Li et al., 2020).
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-1-(2-oxa-9-azaspiro[4.5]decan-9-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4/c20-17(19-8-1-6-18(11-19)7-9-21-12-18)5-3-14-2-4-15-16(10-14)23-13-22-15/h2,4,10H,1,3,5-9,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKHUPLZRSANQQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCOC2)CN(C1)C(=O)CCC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-[3-(1,3-Benzodioxol-5-yl)propanoyl]-2-oxa-7-azaspiro[4.5]decane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.